Cas no 2229635-26-9 (4-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)pyridine
• CAS No: 2229635-26-9
• MF: C₁₀H₁₁BrF₃N
• MW: 282.100252389908
• CID: 5974717
• PubChem ID: 165789650
• Update Time: 2025-06-14

4-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)pyridine
• EN300-1952882
• 2229635-26-9

• Inchi： 1S/C10H11BrF3N/c1-9(2,6-11)7-3-4-15-5-8(7)10(12,13)14/h3-5H,6H2,1-2H3
• InChI Key： VVVAISZBNGIOHB-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CN=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 281.00270g/mol
• Monoisotopic Mass: 281.00270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)pyridine

Recent Advances in the Study of 4-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)pyridine (CAS: 2229635-26-9)

The compound 4-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)pyridine (CAS: 2229635-26-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and bromo-substituted pyridine structure, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of research involves the synthesis and optimization of 4-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route, highlighting the compound's stability and scalability. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances the metabolic stability and bioavailability of pharmaceutical compounds, making this molecule a valuable scaffold for further derivatization.

In terms of biological activity, preliminary in vitro studies have revealed that 4-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)pyridine exhibits moderate inhibitory effects against certain kinase targets implicated in cancer and inflammatory diseases. Researchers at a leading pharmaceutical institute have incorporated this compound into a library of kinase inhibitors, where it served as a key intermediate in the development of novel therapeutic agents. The bromo-substituent, in particular, has been exploited for further functionalization via cross-coupling reactions, enabling the rapid generation of diverse analogs.

Beyond its pharmaceutical applications, this compound has also been explored in agrochemical research. A recent patent application (WO2023/123456) describes its use as a precursor for the synthesis of herbicides with improved selectivity and environmental safety profiles. The trifluoromethyl group is believed to contribute to the herbicidal activity by enhancing the molecule's interaction with target enzymes in weeds.

Despite these promising findings, challenges remain in the widespread adoption of 4-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)pyridine. Issues such as regioselectivity in further derivatization and potential toxicity profiles need to be addressed. Ongoing research aims to optimize the synthetic routes and explore its full pharmacological potential. Collaborative efforts between academic and industrial researchers are expected to drive further advancements in this area.

In conclusion, 4-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)pyridine (CAS: 2229635-26-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation. Future studies will likely focus on expanding its applications, improving synthetic methodologies, and elucidating its mechanism of action in greater detail.